2,2,4,4,6,6,8,8-Octamethoxy-1,3,5,7,2,4,6,8-tetroxatetrasilocane

• CAS No.: 83177-12-2
• Molecular Formula: C8H24O12Si4
• Molecular Weight: 424.61 g/mol
• IUPAC Name: 2,2,4,4,6,6,8,8-octamethoxy-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• InChI: InChI=1S/C8H24O12Si4/c1-9-21(10-2)17-22(11-3,12-4)19-24(15-7,16-8)20-23(13-5,14-6)18-21/h1-8H3
• InChI Key: RLYVZYFIWHOKPH-UHFFFAOYSA-N
• Canonical SMILES: CO[Si]1(O[Si](O[Si](O[Si](O1)(OC)OC)(OC)OC)(OC)OC)OC

Description

2,2,4,4,6,6,8,8-Octamethoxy-1,3,5,7,2,4,6,8-tetroxatetrasilocane is a silicon-based compound with the molecular formula C8H24O12Si4 It is a member of the cyclotetrasiloxane family, characterized by its eight methoxy groups attached to a tetrasiloxane ring

Preparation Methods

The synthesis of 2,2,4,4,6,6,8,8-Octamethoxy-1,3,5,7,2,4,6,8-tetroxatetrasilocane typically involves the reaction of trimethyl orthoformate with a suitable silicon precursor . The reaction conditions often require anhydrous solvents and controlled temperatures to ensure the formation of the desired product. Industrial production methods may involve large-scale batch reactions with optimized conditions to maximize yield and purity.

Chemical Reactions Analysis

2,2,4,4,6,6,8,8-Octamethoxy-1,3,5,7,2,4,6,8-tetroxatetrasilocane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form silanols or siloxanes, depending on the reaction conditions.

Reduction: Reduction reactions may lead to the formation of silanes or other reduced silicon species.

Substitution: The methoxy groups can be substituted with other functional groups, such as halogens or alkyl groups, using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and halogenating agents like chlorine or bromine. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2,2,4,4,6,6,8,8-Octamethoxy-1,3,5,7,2,4,6,8-tetroxatetrasilocane has several scientific research applications, including:

Chemistry: It is used as a precursor for the synthesis of various silicon-based materials, including siloxanes and silanes.

Biology: The compound’s unique structure makes it a potential candidate for studying silicon-based biochemistry and its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential use in drug delivery systems and as a component in medical devices.

Industry: It is used in the production of silicone-based materials, such as sealants, adhesives, and coatings.

Mechanism of Action

The mechanism of action of 2,2,4,4,6,6,8,8-Octamethoxy-1,3,5,7,2,4,6,8-tetroxatetrasilocane involves its interaction with various molecular targets and pathways. The compound’s methoxy groups can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting their structure and function. Additionally, the silicon atoms in the tetrasiloxane ring can interact with other silicon-based materials, influencing their properties and behavior .

Comparison with Similar Compounds

2,2,4,4,6,6,8,8-Octamethoxy-1,3,5,7,2,4,6,8-tetroxatetrasilocane can be compared with other similar compounds, such as:

2,2,4,4,6,6,8,8-Octaphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane: This compound has phenyl groups instead of methoxy groups, resulting in different chemical properties and applications.

2,2,4,4,6,6,8,8-Octamethoxycyclotetrasiloxane: A closely related compound with similar structure but different reactivity and applications.